Cas no 1329647-11-1 (rac 2-Lauroyl-3-chloropropanediol)

• Product Name: rac 2-Lauroyl-3-chloropropanediol
• CAS No: 1329647-11-1
• Molecular Formula: C₁₅H₂₉O₃Cl
• Molecular Weight: 292.84196
• CID: 1061795
• PubChem ID: 71749760

rac 2-Lauroyl-3-chloropropanediol Properties

Names and Identifiers

• rac 2-Lauroyl-3-chloropropanediol
• (1-chloro-3-hydroxypropan-2-yl) dodecanoate
• 3-Chloro-1-hydroxypropyl Laurate
• DTXSID90857924
• Lauric Acid 3-Chloro-1-hydroxy- propyl Ester
• 1329647-11-1
• Dodecanoic Acid 3-Chloro-1-hydroxypropyl Ester
• Dodecanoic Acid 3-Chloro-1-hydroxypropyl Ester; Lauric Acid 3-Chloro-1-hydroxy- propyl Ester; 3-Chloro-1-hydroxypropyl Laurate; Dodecanoic Acid 2-Chloro-1-(hydroxymethyl)ethyl Ester;
• 1-CHLORO-3-HYDROXYPROPAN-2-YL DODECANOATE

• InChIKey： VMJJFRKQHWIEOL-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H29ClO3/c1-2-3-4-5-6-7-8-9-10-11-15(18)19-14(12-16)13-17/h14,17H,2-13H2,1H3
• SMILES： CCCCCCCCCCCC(=O)OC(CO)CCl

Computed Properties

• Exact Mass: 292.18100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 14
• Monoisotopic Mass: 292.1805225g/mol
• Heavy Atom Count: 19
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 4.05020
• PSA: 46.53000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters